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Abstract

Hyperforin, a key bioactive constituent of St. John's Wort (Hypericum perforatum), is a
promising therapeutic agent with a broad spectrum of pharmacological activities, including
antidepressant, anti-inflammatory, and anticancer effects. However, its inherent instability has
limited its clinical and research applications. The formation of its dicyclohexylammonium salt
significantly enhances stability, making it a more viable compound for extensive investigation.
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and key biological activities of Hyperforin
dicyclohexylammonium salt. Detailed experimental methodologies for its analysis and
elucidation of its mechanisms of action through various signaling pathways are presented to
facilitate further research and drug development.

Chemical Structure and Physicochemical Properties

Hyperforin dicyclohexylammonium salt is a stable salt form of hyperforin. The
dicyclohexylammonium moiety neutralizes the acidic enol group of hyperforin, contributing to its
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enhanced stability.

Table 1: Chemical and Physical Properties of Hyperforin Dicyclohexylammonium Salt

Property Value Reference(s)
Molecular Formula Ca7H75NOa [1][2][3]
Molecular Weight 718.1 g/mol [2][3]

CAS Number 238074-03-8 [2][3]

N-cyclohexylcyclohexanamine;
(1R,5R,7S,8R)-4-hydroxy-8-
methyl-3,5,7-tris(3-methylbut-

IUPAC Name 2-enyl)-8-(4-methylpent-3- [3]
enyl)-1-(2-
methylpropanoyl)bicyclo[3.3.1]
non-3-ene-2,9-dione

Appearance White to off-white solid/powder

B Soluble in DMSO and ethanol.
Solubility ] [2][4]

Storage Conditions -20°C, protect from light.[2][5] [2][5]

More stable than the free form
Stability of hyperforin, especially in the [6]

presence of light and oxygen.

Biological Activities and Mechanisms of Action

Hyperforin dicyclohexylammonium salt exhibits a range of biological activities, primarily
attributed to the hyperforin moiety. Its mechanisms of action involve the modulation of key
signaling pathways.

Activation of Transient Receptor Potential Canonical 6
(TRPC6) Channels
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Hyperforin is a specific activator of TRPC6 channels, which are non-selective cation channels.
[1][7][8] This activation leads to an influx of Ca2* and Na* ions into the cell.[1][8] The resulting
increase in intracellular calcium concentration is believed to be a key mechanism behind
hyperforin's antidepressant effects, as it can influence neurotransmitter release and neuronal

plasticity.[7][9]
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Hyperforin dicyclohexylammonium salt-mediated activation of the TRPC6 signaling
pathway.

Activation of Pregnane X Receptor (PXR)

Hyperforin is a potent agonist of the Pregnane X Receptor (PXR), a nuclear receptor that
regulates the expression of genes involved in drug metabolism and transport, most notably
cytochrome P450 3A4 (CYP3A4).[9][10][11] This interaction is the basis for the well-
documented herb-drug interactions associated with St. John's Wort.[12]
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Activation of the PXR signaling pathway by Hyperforin dicyclohexylammonium salt.

Anti-inflammatory Activity
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Hyperforin exhibits significant anti-inflammatory properties by targeting key enzymes and
signaling pathways in the inflammatory cascade. It has been shown to inhibit the production of
prostaglandin E2 (PGEZ2) and suppress the activity of pro-inflammatory transcription factors
such as NF-kB and STAT-1.[13][14][15][16][17]
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Anti-inflammatory mechanism of Hyperforin dicyclohexylammonium salt.

Experimental Protocols
Synthesis of Hyperforin Dicyclohexylammonium Salt

While total synthesis of hyperforin is a complex multi-step process,[18] the
dicyclohexylammonium salt can be prepared from isolated hyperforin. A general procedure
involves dissolving the purified hyperforin in a suitable organic solvent and adding an equimolar
amount of dicyclohexylamine. The salt then typically precipitates and can be collected by

filtration and dried.

Illustrative Workflow for Salt Formation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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